Cas no 4440-87-3 (oxirane-2,3-dimethanol)

• Product Name: oxirane-2,3-dimethanol
• CAS No: 4440-87-3
• MF: C₄H₈O₃
• MW: 104.104521751404
• CID: 929480
• PubChem ID: 95770
• Update Time: 2025-04-19

oxirane-2,3-dimethanol Chemical and Physical Properties

Names and Identifiers

• oxirane-2,3-dimethanol
• [3-(hydroxymethyl)oxiran-2-yl]methanol
• 2,3-Oxiranedimethanol
• 1,4-dihydroxy-2-butene oxide
• 2,3-bis-hydroxymethyl-oxirane
• cis-2,3-epoxy-1,4-butanediol
• Einecs 224-660-6
• Oxirane-2,3-bismethanol
• NSC34458
• DTXSID70884071
• SCHEMBL598448
• 2,3-epoxy-1,4 butandiol
• AKOS015856506
• DA-20032
• 4440-87-3
• NSC-34458
• NS00047787
• NSC 34458

• Inchi： 1S/C4H8O3/c5-1-3-4(2-6)7-3/h3-6H,1-2H2
• InChI Key： PENWRXZLRDTNBI-UHFFFAOYSA-N
• SMILES： O1C(CO)C1CO

Computed Properties

• Exact Mass: 104.04734
• Monoisotopic Mass: 104.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 53Ų

Experimental Properties

• PSA: 52.99
• LogP: -1.26160